Cas no 1795458-06-8 (2-Pyridinyl[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone)

2-Pyridinyl[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone is a heterocyclic compound featuring a pyridine and pyrrolidine core linked by a methanone group, with a 1,2,3-triazole substituent. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of biologically active molecules. Its triazole moiety enhances binding affinity in target interactions, while the pyridine and pyrrolidine rings contribute to stability and solubility. The compound is valued for its potential in drug discovery, particularly in kinase inhibition and antimicrobial research, due to its well-defined reactivity and compatibility with further functionalization. Suitable for controlled synthetic modifications, it offers a robust scaffold for developing novel therapeutic agents.

2-Pyridinyl[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone structure

1795458-06-8 structure

Product Name:2-Pyridinyl[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone

CAS No:1795458-06-8

MF:C₁₂H₁₃N₅O

MW:243.264521360397

CID:5369183

Update Time:2025-05-27

2-Pyridinyl[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinyl[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone
- Inchi： 1S/C12H13N5O/c18-12(11-3-1-2-5-13-11)16-7-4-10(9-16)17-8-6-14-15-17/h1-3,5-6,8,10H,4,7,9H2
- InChI Key： OVMVXHZLWHQXLV-UHFFFAOYSA-N
- SMILES： C(C1=NC=CC=C1)(N1CCC(N2C=CN=N2)C1)=O

Computed Properties

Exact Mass: 243.112
Monoisotopic Mass: 243.112
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.9A^2

Experimental Properties

Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 479.6±55.0 °C(Predicted)
pka: 2.64±0.10(Predicted)

2-Pyridinyl[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone Pricemore >>

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